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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Amino-5-bromoisonicotinonitrile is a highly functionalized pyridine derivative
that has emerged as a crucial building block in synthetic and medicinal chemistry. Its unique
arrangement of amino, bromo, and cyano groups on a pyridine core provides a versatile
platform for the construction of complex molecular architectures, particularly in the realm of
drug discovery. This technical guide provides an in-depth overview of its synthesis, key
reactions, and applications, with a focus on its role in the development of kinase inhibitors.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-bromoisonicotinonitrile is
presented in the table below. This data is essential for its handling, characterization, and use in
synthetic protocols.

Property Value
Molecular Formula CeHaBrNs
Molecular Weight 198.02 g/mol
Appearance Solid

CAS Number 944401-72-3
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Synthesis of 2-Amino-5-bromoisonicotinonitrile

While a specific, detailed, and publicly available experimental protocol for the direct synthesis
of 2-Amino-5-bromoisonicotinonitrile is not readily found in the searched literature, its
synthesis can be inferred from standard organic chemistry principles and protocols for
analogous compounds. A plausible synthetic route would involve the bromination of 2-
aminoisonicotinonitrile.

Conceptual Synthetic Workflow:

2-Amino-5-bromoisonicotinonitrile

2-Aminoisonicotinonitrile

Ar-B(OH)2
Brominating Agent (e.g., NBS) Pd Catalyst, Base
Solvent (e.g., ACN, DMF) Solvent, Heat

2-Amino-5-bromoisonicotinonitrile 2-Amino-5-arylisonicotinonitrile

2-Amino-5-bromoisonicotinonitrile

R1R2NH
Pd Catalyst, Ligand, Base
Solvent, Heat

i

2-Amino-5-(N,N-disubstituted)isonicotinonitrile
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Receptor Tyrosine Kinase

Kinase Inhibitor
(Derived from
2-Amino-5-bromo-
isonicotinonitrile)
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¢ To cite this document: BenchChem. [The Versatile Building Block: A Technical Guide to 2-
Amino-5-bromoisonicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582082#2-amino-5-bromoisonicotinonitrile-as-a-
synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b582082?utm_src=pdf-body-img
https://www.benchchem.com/product/b582082#2-amino-5-bromoisonicotinonitrile-as-a-synthetic-building-block
https://www.benchchem.com/product/b582082#2-amino-5-bromoisonicotinonitrile-as-a-synthetic-building-block
https://www.benchchem.com/product/b582082#2-amino-5-bromoisonicotinonitrile-as-a-synthetic-building-block
https://www.benchchem.com/product/b582082#2-amino-5-bromoisonicotinonitrile-as-a-synthetic-building-block
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

